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Introduction

Streptomycin, an aminoglycoside antibiotic derived from the bacterium Streptomyces griseus,
is a vital tool in research and drug development for preventing bacterial contamination.[1] Its
sulfate salt is a white, odorless, hygroscopic powder that is freely soluble in water.[1][2]
Streptomycin is particularly effective against most Gram-negative and some Gram-positive
bacteria.[1] Its mechanism of action involves binding to the 16S rRNA of the bacterial 30S
ribosomal subunit, which interferes with the binding of formyl-methionyl-tRNA.[3][4] This action
leads to codon misreading, inhibition of protein synthesis, and ultimately, bacterial cell death.[3]

In laboratory settings, streptomycin sulfate is most commonly used as a component of antibiotic
cocktails, often combined with penicillin, to prevent bacterial contamination in eukaryotic cell
cultures.[3][5] It is also utilized as a selective agent in molecular biology applications for
bacteria that have been engineered to carry the aadA resistance gene.[3]

Quantitative Data Summary

For ease of reference, the key physical, chemical, and biological parameters for streptomycin
sulfate are summarized in the table below.
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Parameter Value References

Molecular Formula (C21H39N7012)2 - 3H2S0a4 [6]

Molecular Weight 1457.40 g/mol [6]

Appearance White to off-white powder [11[7]

Solubility (Water) Freely soluble (= 100 mg/mL) [1]8]
DMSO (~2 mg/mL),

Solubility (Other) Dimethylformamide (~13 [9]
mg/mL)

Storage (Powder) 2-8°C or -20°C, desiccated [6][10]

) -20°C (Recommended); 2-8°C

Storage (Stock Solution) [8][11]
(Short-term, up to 1 month)

Stability (Stock Solution) 3-12 months at -20°C [8][11]

) ) Cell Culture: 25-100 pg/mL
Working Concentration [31[51112]

Gene Selection: 50-100 pg/mL

Experimental Protocol: Preparation of 50 mg/mL
Streptomycin Sulfate Stock Solution

This protocol describes the preparation of a 50 mg/mL stock solution, which can be used as a

1000X concentrate for a final working concentration of 50 pg/mL in culture media.

Materials

Sterile serological pipettes

Sterile 0.22 um syringe filter

Streptomycin Sulfate powder (CAS No: 3810-74-0)

Sterile, deionized, distilled, or Milli-Q water

Sterile 15 mL or 50 mL conical tube

© 2026 BenchChem. All rights reserved. 2/8

Tech Support


https://www.goldbio.com/products/streptomycin-sulfate
https://www.goldbio.com/products/streptomycin-sulfate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4290144.htm
https://www.chembk.com/en/chem/Streptomycin%20sulfate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4290144.htm
https://www.medchemexpress.com/Streptomycin-sulfate.html
https://cdn.caymanchem.com/cdn/insert/21211.pdf
https://www.goldbio.com/products/streptomycin-sulfate
https://www.carlroth.com/medias/SDB-0236-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjI2MTd8YXBwbGljYXRpb24vcGRmfGFEQXlMMmhrTkM4NU1UZzFOREl4TURBd056TTBMMU5FUWw4d01qTTJYMGxGWDBWT0xuQmtaZ3wyOTViYTQwZjgzNWIxNmQ5MDBhYzVjZGM0MzBmNGY0ZWNhNWU1NDAxYjNmMzM0ZjlmZWVkNDgyMmI1M2NiYWNk
https://www.medchemexpress.com/Streptomycin-sulfate.html
https://www.novoprolabs.com/tools/buffer-preparations-and-recipes/streptomycin-stock-solution
https://www.medchemexpress.com/Streptomycin-sulfate.html
https://www.novoprolabs.com/tools/buffer-preparations-and-recipes/streptomycin-stock-solution
https://toku-e.com/streptomycin-sulfate/
https://www.nbinno.com/article/active-pharmaceutical-ingredients-apis/cell-culture-contamination-control-streptomycin-sulfate-sr
https://www.carlroth.com/com/en/antibiotics-mycotics/streptomycin-sulphate/p/hp66.1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15967514?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

» Sterile syringe (size appropriate for the volume being filtered)
» Sterile, nuclease-free microcentrifuge tubes or cryovials for aliquoting
Safety Precautions

o Streptomycin sulfate is harmful if swallowed and may cause sensitization by inhalation and
skin contact. It is suspected of damaging fertility or the unborn child.

o Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety
glasses, and gloves, when handling the powder and solutions.[13][14]

o Handle the powder in a chemical fume hood or a well-ventilated area to avoid creating and
inhaling dust.[15][13]

o Consult the Safety Data Sheet (SDS) for complete safety information before starting.[10][13]
[16]

Procedure

e Calculate and Weigh: In a chemical fume hood, carefully weigh the desired amount of
streptomycin sulfate powder. To prepare 10 mL of a 50 mg/mL stock solution, weigh 500 mg
of the powder.

o Dissolve: Aseptically transfer the powder into a sterile conical tube. Using a sterile
serological pipette, add approximately 8 mL of sterile water to the tube.

o Mix: Cap the tube securely and mix by vortexing or inverting until the powder is completely
dissolved.[4]

o Adjust Volume: Once fully dissolved, add sterile water to bring the final volume to 10 mL.[4]
Mix the solution again to ensure homogeneity.

 Sterile Filtration: Draw the entire solution into a sterile syringe. Attach a sterile 0.22 pum
syringe filter to the syringe tip.[17]

o Dispense and Aliquot: Carefully dispense the sterilized solution through the filter into a new
sterile conical tube. To avoid repeated freeze-thaw cycles, which can degrade the antibiotic,
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aliquot the stock solution into smaller, single-use volumes (e.g., 500 pL) in sterile
microcentrifuge tubes or cryovials.[4][8]

o Label and Store: Clearly label each aliquot with the name of the reagent ("Streptomycin
Sulfate"), the concentration (50 mg/mL), the date of preparation, and your initials.

o Storage: Store the aliquots at -20°C. The stock solution is stable for at least 3 to 12 months

when stored properly.[8][11]

Workflow and Pathway Diagrams

The following diagrams illustrate the experimental workflow for preparing the stock solution and

the mechanism of action of streptomycin.
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Caption: Workflow for preparing sterile streptomycin sulfate stock solution.
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Caption: Mechanism of action of Streptomycin in bacteria.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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